Cas no 941933-91-1 (N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941933-91-1
• MF: C₂₅H₂₇N₃O₄
• MW: 433.499586343765
• CID: 5458008
• Update Time: 2025-05-16

N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C25H27N3O4/c1-31-20-11-9-19(10-12-20)27-25(30)24(29)26-17-23(28-13-15-32-16-14-28)22-8-4-6-18-5-2-3-7-21(18)22/h2-12,23H,13-17H2,1H3,(H,26,29)(H,27,30)
• InChI Key： ZWTZCODSWDRQSK-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCOCC1)C1=C2C(C=CC=C2)=CC=C1)(=O)C(NC1=CC=C(OC)C=C1)=O

Additional information on N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

Professional Introduction to Compound with CAS No. 941933-91-1 and Product Name: N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

Compound with the CAS number 941933-91-1 and the product name N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including 4-methoxyphenyl, morpholin-4-yl, and naphthalen-1-yl moieties, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

The N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide molecule exhibits a complex arrangement of aromatic and heterocyclic rings, which is typical for many pharmacologically active compounds. The 4-methoxyphenyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the morpholin-4-yl moiety introduces basicity and solubility advantages. These features are critical in the design of drugs that require optimal pharmacokinetic profiles. Additionally, the naphthalen-1-yl group contributes to the compound's hydrophobicity, influencing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Studies have shown that the N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide molecule exhibits strong binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies indicate that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex core structure efficiently. The incorporation of the morpholin-4-yl group, in particular, necessitates careful handling to avoid side reactions that could compromise the integrity of the desired product.

In terms of biological activity, the N'-(4-methoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-ylen)ethylethanediamide compound has shown promising results in preclinical studies. These studies have focused on evaluating its potential as an anti-inflammatory agent, with initial data suggesting that it can modulate key signaling pathways involved in inflammation. The dual presence of aromatic and heterocyclic groups enhances its ability to interact with biological targets, providing a rationale for further investigation.

The pharmaceutical industry is increasingly leveraging innovative chemical entities like this one to develop next-generation therapeutics. The unique structural features of N'-(4-methoxyphenyl)-N'-2-(morpholin'-4-yI)-2'(naphthalen-l-yI)ethyl ethanediamide make it a valuable scaffold for drug discovery programs targeting various diseases. By modifying specific functional groups or introducing new ones, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes.

Future research directions include exploring the compound's mechanism of action in greater detail through both in vitro and in vivo studies. Understanding how it interacts with biological systems at a molecular level will provide critical insights into its potential therapeutic applications. Additionally, investigating its pharmacokinetic profile will be essential for determining appropriate dosing regimens and assessing its safety profile.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical entities like this one. The synthesis and characterization of compounds such as CAS No 94193391, which exhibit complex structures and diverse functionalities, underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into effective treatments for patients worldwide.

In conclusion,CAS No 94193391 N'-(4-methoxyphenyI)-N'-2'(morpholinyI-'sYI)-Z'(naphthalen-I-yI)ethyl ethanediamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve,this compound will serve as an invaluable tool for discovering new therapies that address unmet medical needs.